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Compound of Interest

Compound Name: Corycavine

Cat. No.: B12386865 Get Quote

An In-depth Technical Guide to Corycavine
For Researchers, Scientists, and Drug Development Professionals

Abstract
Corycavine, a naturally occurring isoquinoline alkaloid, has garnered interest within the

scientific community for its potential pharmacological activities. This technical guide provides a

comprehensive overview of its fundamental chemical properties, and available data on its

mechanism of action. This document is intended to serve as a foundational resource for

researchers and professionals engaged in the exploration of novel therapeutic agents.

Chemical and Physical Properties
Corycavine is a well-characterized alkaloid with the following key identifiers and properties:
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Property Value Citation

CAS Number 521-85-7

Molecular Formula C₂₁H₂₁NO₅

Molecular Weight 367.40 g/mol

Appearance Orthorhombic plates

Solubility

Very slightly soluble in water;

soluble in absolute alcohol and

chloroform.

Stability Unstable to light.

Pharmacological Profile: Alpha-Adrenergic
Antagonism
Current scientific understanding identifies Corycavine as an alpha-adrenoceptor antagonist.

This classification places it in a class of compounds that inhibit the signaling of catecholamines,

such as norepinephrine and epinephrine, at alpha-adrenergic receptors. These receptors are

integral components of the sympathetic nervous system and play a crucial role in regulating

various physiological processes, most notably vasoconstriction.

The alpha-1 adrenergic receptors, the primary targets for antagonists like Corycavine, are Gq-

protein coupled receptors.[1] Activation of these receptors by endogenous agonists initiates a

signaling cascade that leads to smooth muscle contraction.

Signaling Pathway
As an alpha-adrenoceptor antagonist, Corycavine is presumed to interfere with the Gq-protein

coupled signaling pathway. The canonical pathway for alpha-1 adrenergic receptor activation,

which Corycavine inhibits, is detailed below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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